Cas no 1342082-49-8 (2,3-Difluoro-α-(1-methylethyl)-benzeneacetic Acid)

• Product Name: 2,3-Difluoro-α-(1-methylethyl)-benzeneacetic Acid
• CAS No: 1342082-49-8
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 5057187
• PubChem ID: 63987323
• Update Time: 2023-11-22

2,3-Difluoro-α-(1-methylethyl)-benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2,3-difluoro-alpha-(1-methylethyl)-benzeneacetic acid
• 2-(2,3-difluorophenyl)-3-methylbutanoic acid
• Benzeneacetic acid, 2,3-difluoro-alpha-(1-methylethyl)-
• 2,3-Difluoro-α-(1-methylethyl)-benzeneacetic Acid

• Inchi： 1S/C11H12F2O2/c1-6(2)9(11(14)15)7-4-3-5-8(12)10(7)13/h3-6,9H,1-2H3,(H,14,15)
• InChI Key： KCOCQKFNSXQYAL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C(=O)O)C(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 3
• Topological Polar Surface Area: 37.3